Cas no 16112-23-5 (Thiazolo[5,4-d]thiazole, 2,5-bis(4-methylphenyl)-)

Thiazolo[5,4-d]thiazole, 2,5-bis(4-methylphenyl)- structure
16112-23-5 structure
Product Name:Thiazolo[5,4-d]thiazole, 2,5-bis(4-methylphenyl)-
CAS No:16112-23-5
MF:C18H14N2S2
MW:322.447161197662
CID:3804830
PubChem ID:560560
Update Time:2025-04-22

Thiazolo[5,4-d]thiazole, 2,5-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiazolo[5,4-d]thiazole, 2,5-bis(4-methylphenyl)-
    • 2,5-bis(4-methylphenyl)-[1,3]thiazolo[5,4-d][1,3]thiazole
    • SCHEMBL13801070
    • Thiazolo[5,4-d]thiazole, 2,5-di(4-tolyl)-
    • STK877597
    • 2,5-Di-p-tolylthiazolo[5,4-d]thiazole
    • CBDivE_015716
    • 2,5-Bis(4-methylphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole
    • 2,5-Bis(4-methylphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole #
    • AKOS000594892
    • 16112-23-5
    • BIS(4-METHYLPHENYL)-[1,3]THIAZOLO[5,4-D][1,3]THIAZOLE
    • YVSPAGBFCNXKIS-UHFFFAOYSA-N
    • BRD-K26066152-001-01-0
    • 2,5-Di-p-tolyl-1,4-dithia-3,6-diaza-pentalene
    • Inchi: 1S/C18H14N2S2/c1-11-3-7-13(8-4-11)15-19-17-18(21-15)20-16(22-17)14-9-5-12(2)6-10-14/h3-10H,1-2H3
    • InChI Key: YVSPAGBFCNXKIS-UHFFFAOYSA-N
    • SMILES: S1C2N=C(C3=CC=C(C)C=C3)SC=2N=C1C1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 322.05984080Da
  • Monoisotopic Mass: 322.05984080Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 82.3Ų
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